molecular formula C13H16BrNO B8467998 1-Acetyl-5-(2-bromopropyl)indoline CAS No. 160968-93-4

1-Acetyl-5-(2-bromopropyl)indoline

Cat. No.: B8467998
CAS No.: 160968-93-4
M. Wt: 282.18 g/mol
InChI Key: VXMBWCZNFVIZAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyl-5-(2-bromopropyl)indoline is a useful research compound. Its molecular formula is C13H16BrNO and its molecular weight is 282.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

160968-93-4

Molecular Formula

C13H16BrNO

Molecular Weight

282.18 g/mol

IUPAC Name

1-[5-(2-bromopropyl)-2,3-dihydroindol-1-yl]ethanone

InChI

InChI=1S/C13H16BrNO/c1-9(14)7-11-3-4-13-12(8-11)5-6-15(13)10(2)16/h3-4,8-9H,5-7H2,1-2H3

InChI Key

VXMBWCZNFVIZAQ-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC2=C(C=C1)N(CC2)C(=O)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-acetyl-5-(2-bromopropionyl)indoline (210 g) in trifluoroacetic acid (700 ml) was added triethylsilane (190 g) over a period of 30 minutes with stirring under ice cooling, the mixture was stirred for 30 minutes under ice cooling, and then for 1 hour at room temperature. After the reaction mixture was concentrated under reduced pressure, the residue was poured into water (2 l), and to the mixture was added hexane (500 ml) and stirred. The precipitates were collected by filtration, washed with hexane, and recrystallized from ethyl acetate-hexane to give 153 g of 1-acetyl-5-(2-bromopropyl)indoline melting at 124°-126° C.
Name
1-acetyl-5-(2-bromopropionyl)indoline
Quantity
210 g
Type
reactant
Reaction Step One
Quantity
190 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One

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